Cas no 684-93-5 (N-Nitroso-N-methylurea)

N-Nitroso-N-methylurea structure
N-Nitroso-N-methylurea structure
Product Name:N-Nitroso-N-methylurea
CAS No:684-93-5
MF:C2H5N3O2
MW:103.079999685287
MDL:MFCD00014794
CID:39533
PubChem ID:12699
Update Time:2025-04-18

N-Nitroso-N-methylurea Chemical and Physical Properties

Names and Identifiers

    • 1-Methyl-1-nitrosourea
    • 1-nitroso-1-methylurea
    • MNU
    • Nitrosomethylurea
    • n-methyl-n-nitroso-carbamide
    • N-methyl-N-nitroso-Urea
    • NMH
    • NMM
    • NMU
    • N-Nitrosomethylurea - Carc.
    • N-nitroso-N-methylcarbamide
    • N-Nitroso-N-Methylurea
    • ski 24464
    • sri 859
    • N-Methyl-N-nitrosourea
    • N-Methyl-N-nitroso U
    • N-Methyl-N-nitroso Urea (Contains Water)
    • N-Nitroso-N-methylurea500µg
    • 1-methyl-1-nitroso-urea
    • Urea,1-methyl-1-nitroso- (6CI,8CI)
    • Methylnitrosourea
    • NSC 23909
    • Urea, N-methyl-N-nitroso-
    • Methylnitrosouree
    • N-Nitroso-N-methyl urea
    • Methylnitroso-harnstoff
    • Urea, 1-methyl-1-nitroso-
    • RCRA waste number U177
    • NMH [German]
    • Urea, methylnitroso-
    • N-Methyl-N-nitroso-harnstoff
    • N-Nitroso-N-methyl-harnstoff
    • Carbamide, N-methyl-N-nitroso-
    • Methylnitrosouree [French]
    • 1-Methyl
    • 1-Methyl-1-nitrosomocovina
    • 684-93-5
    • AS-31175
    • NS00022687
    • HSDB 5112
    • n-nitroso-n-methylurea (stabilized with 10% acetic acid)
    • NCGC00256586-01
    • MNU; NMH; Methyl-1-nitrosourea
    • 28606-00-0
    • Z104475776
    • 1-(Aminocarbonyl)-1-methyl-2-oxohydrazine #
    • CHEMBL288958
    • NMU;MNU;NMH
    • WLN: ZVN1&NO
    • N-NITROSO-N-METHYLUREA [HSDB]
    • NSC-23909
    • EN300-19856
    • CCRIS 404
    • O-Nitroso-N-methyl-harnstoff
    • O-Nitroso-N-methyl-harnstoff [German]
    • N-Nitroso-N-methyl-harnstoff [German]
    • AKOS006228360
    • N-methyl-N-nitrosouree
    • N-METHYL-N-NITROSOUREA [IARC]
    • N-Methyl-N-nitroso-harnstoff [German]
    • Tox21_302850
    • EINECS 211-678-4
    • W8KW4E3XSU
    • 1-(Aminocarbonyl)-1-methyl-2-oxohydrazine
    • N-Methyl-N-nitrosoharnstoff
    • N-methyl-nitrosourea
    • N-nitroso-N-methyluree
    • N-Nitroso-N-methylurea, Bulk package
    • UNII-W8KW4E3XSU
    • DTXCID501006
    • DTXSID4021006
    • NSC23909
    • N-methyl-N-nitrosocarbamide
    • SCHEMBL38377
    • AI3-50583
    • HY-34758
    • RCRA waste no. U177
    • N-methyl,N-nitrosourea
    • CS-0022387
    • CHEBI:50102
    • Methylnitrosoharnstoff
    • 1-Methyl-1-nitrosomocovina [Czech]
    • N-Methyl N-Nitrosourea
    • Q3023727
    • AMY36707
    • CAS-684-93-5
    • (Contains Water)
    • N-Methyl-N-nitroso Urea (Wetted with water >20%)
    • FT-0659469
    • n-methyl-n-nitroso urea
    • N-Nitroso-N-methylurea, ISOPAC(R)
    • N-Nitroso-N-methylharnstoff
    • Methylnitroso-harnstoff [German]
    • N-methylnitrosourea
    • N-methyl-N-nitrosurea
    • 1-Methyl-1-nitrosourea , N-Methyl-N-nitrosourea , Methylnitrosourea
    • DB-014949
    • 3-methyl-3-nitrosourea
    • N-Nitroso-N-methylurea
    • MDL: MFCD00014794
    • Inchi: 1S/C2H5N3O2/c1-5(4-7)2(3)6/h1H3,(H2,3,6)
    • InChI Key: ZRKWMRDKSOPRRS-UHFFFAOYSA-N
    • SMILES: O=C(N)N(C)N=O

Computed Properties

  • Exact Mass: 103.03800
  • Monoisotopic Mass: 103.038176
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 90.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 0
  • Topological Polar Surface Area: 75.8

Experimental Properties

  • Color/Form:
  • Density: 1.5048 (rough estimate)
  • Melting Point: 119-124°C
  • Boiling Point: 193.27°C (rough estimate)
  • Flash Point: 53.1 oC
  • Refractive Index: 1.4264 (estimate)
  • Stability/Shelf Life: Stable. Flammable. Incompatible with strong oxidizing agents, strong bases, strong acids.
  • PSA: 75.76000
  • LogP: 0.37860
  • Solubility:
  • Sensitiveness: Sensitive to heat and light

N-Nitroso-N-methylurea Security Information

  • Symbol: GHS02 GHS06 GHS08
  • Signal Word:Danger
  • Hazard Statement: H228-H301-H350-H360
  • Warning Statement: P201-P210-P301 + P310-P308 + P313
  • Hazardous Material transportation number:UN 1325 4.1/PG 2
  • WGK Germany:1
  • Hazard Category Code: R45;R46;R61;R11;R25
  • Safety Instruction: S53-S45-S24/25-S22
  • RTECS:YT7875000
  • Hazardous Material Identification: F
  • Risk Phrases:R45; R46; R61; R11; R25
  • Packing Group:III
  • Safety Term:6.1(b)
  • Storage Condition:2-8°C
  • HazardClass:6.1(b)
  • PackingGroup:III
  • Packing Group:III
  • Hazard Level:6.1(b)

N-Nitroso-N-methylurea Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
L-VW463-1g
N-Nitroso-N-methylurea
684-93-5
1g
¥231.0 2022-09-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
L-VW463-5g
N-Nitroso-N-methylurea
684-93-5
5g
¥679.0 2022-09-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
L-VW463-250mg
N-Nitroso-N-methylurea
684-93-5
250mg
¥107.0 2022-09-28
MedChemExpress
HY-34758-10mM*1mLinDMSO
N-Nitroso-N-methylurea
684-93-5 ≥98.0%
10mM*1mLinDMSO
¥940 2022-09-01
MedChemExpress
HY-34758-100mg
N-Nitroso-N-methylurea
684-93-5 ≥98.0%
100mg
¥850 2025-04-16
MedChemExpress
HY-34758-250mg
N-Nitroso-N-methylurea
684-93-5 ≥98.0%
250mg
¥1700 2025-04-16
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
N136701-1g
N-Nitroso-N-methylurea
684-93-5
1g
¥194.90 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
N136701-100g
N-Nitroso-N-methylurea
684-93-5
100g
¥3383.90 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
N136701-5g
N-Nitroso-N-methylurea
684-93-5
5g
¥661.90 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
N136701-25g
N-Nitroso-N-methylurea
684-93-5
25g
¥1563.90 2023-09-01
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm